Cas no 61168-98-7 (Uridine, 2',5'-dideoxy-5-fluoro-5'-iodo-, 3'-acetate)

Uridine, 2',5'-dideoxy-5-fluoro-5'-iodo-, 3'-acetate structure
61168-98-7 structure
Product Name:Uridine, 2',5'-dideoxy-5-fluoro-5'-iodo-, 3'-acetate
CAS No:61168-98-7
MF:C11H12FIN2O5
MW:398.126258850098
CID:489927
PubChem ID:10023750
Update Time:2025-04-19

Uridine, 2',5'-dideoxy-5-fluoro-5'-iodo-, 3'-acetate Chemical and Physical Properties

Names and Identifiers

    • Uridine, 2',5'-dideoxy-5-fluoro-5'-iodo-, 3'-acetate
    • [(2S,3S,5R)-5-(5-fluoro-2,4-dioxopyrimidin-1-yl)-2-(iodomethyl)oxolan-3-yl] acetate
    • CTK2E5824
    • DTXSID20434383
    • 61168-98-7
    • Inchi: 1S/C11H12FIN2O5/c1-5(16)19-7-2-9(20-8(7)3-13)15-4-6(12)10(17)14-11(15)18/h4,7-9H,2-3H2,1H3,(H,14,17,18)/t7-,8+,9+/m0/s1
    • InChI Key: RKVVNIOLHVHSIK-DJLDLDEBSA-N
    • SMILES: IC[C@@H]1[C@H](C[C@H](N2C=C(C(NC2=O)=O)F)O1)OC(C)=O

Computed Properties

  • Exact Mass: 397.97706
  • Monoisotopic Mass: 397.97750g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 483
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 84.9Ų

Experimental Properties

  • PSA: 84.94
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